Cas no 1197743-26-2 (N-(4-{[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]methyl}-1,3-thiazol-2-yl)-N-(4-methylphenyl)acetamide)

• Product Name: N-(4-{[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]methyl}-1,3-thiazol-2-yl)-N-(4-methylphenyl)acetamide
• CAS No: 1197743-26-2
• MF: C₂₅H₂₅N₃OS
• MW: 415.55050444603
• CID: 6576501
• PubChem ID: 45917535
• Update Time: 2024-01-14

N-(4-{[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]methyl}-1,3-thiazol-2-yl)-N-(4-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26623476
• N-[4-[[2,3-dihydro-1H-inden-1-yl(prop-2-ynyl)amino]methyl]-1,3-thiazol-2-yl]-N-(4-methylphenyl)acetamide
• AKOS034587219
• 1197743-26-2
• Z786311376
• N-(4-{[(2,3-dihydro-1H-inden-1-yl)(prop-2-yn-1-yl)amino]methyl}-1,3-thiazol-2-yl)-N-(4-methylphenyl)acetamide

• Inchi： 1S/C25H25N3OS/c1-4-15-27(24-14-11-20-7-5-6-8-23(20)24)16-21-17-30-25(26-21)28(19(3)29)22-12-9-18(2)10-13-22/h1,5-10,12-13,17,24H,11,14-16H2,2-3H3
• InChI Key： LZZBFQDIVOXQJT-UHFFFAOYSA-N
• SMILES： S1C(N(C(C)=O)C2C=CC(C)=CC=2)=NC(=C1)CN(CC#C)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 415.17183360g/mol
• Monoisotopic Mass: 415.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides